Cas no 125163-13-5 (Benzenamine, 5-ethoxy-4-fluoro-2-nitro- (9CI))

• Product Name: Benzenamine, 5-ethoxy-4-fluoro-2-nitro- (9CI)
• CAS No: 125163-13-5
• MF: C₈H₉FN₂O₃
• MW: 200.167065382004
• CID: 1022715
• PubChem ID: 4095984
• Update Time: 2025-04-20

Benzenamine, 5-ethoxy-4-fluoro-2-nitro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-ethoxy-4-fluoro-2-nitro- (9CI)
• 5-ethoxy-4-fluoro-2-nitroaniline
• IXBTZWMWZZYTIT-UHFFFAOYSA-N
• SCHEMBL1538970
• BENZENAMINE, 5-ETHOXY-4-FLUORO-2-NITRO-
• 125163-13-5
• AKOS024324301
• DTXSID60399265
• DB-285153

• Inchi： 1S/C8H9FN2O3/c1-2-14-8-4-6(10)7(11(12)13)3-5(8)9/h3-4H,2,10H2,1H3
• InChI Key： IXBTZWMWZZYTIT-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1OCC)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 200.05977
• Monoisotopic Mass: 200.05972032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• PSA: 78.39